5-Bromo-N'-[(E)-(2-fluorophenyl)methylidene]-2-hydroxybenzohydrazide

• IUPAC Name: 5-bromo-N-[(E)-(2-fluorophenyl)methylideneamino]-2-hydroxybenzamide
• InChI: InChI=1S/C14H10BrFN2O2/c15-10-5-6-13(19)11(7-10)14(20)18-17-8-9-3-1-2-4-12(9)16/h1-8,19H,(H,18,20)/b17-8+
• InChI Key: KFDOGUSERGADPK-CAOOACKPSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC(=O)C2=C(C=CC(=C2)Br)O)F
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC(=O)C2=C(C=CC(=C2)Br)O)F
• Molecular Formula: C14H10BrFN2O2
• Molecular Weight: 337.14 g/mol

Description

5-Bromo-N’-[(E)-(2-fluorophenyl)methylidene]-2-hydroxybenzohydrazide is a chemical compound that belongs to the class of hydrazides It is characterized by the presence of a bromine atom, a fluorophenyl group, and a hydroxybenzohydrazide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-N’-[(E)-(2-fluorophenyl)methylidene]-2-hydroxybenzohydrazide typically involves the condensation reaction between 5-bromo-2-hydroxybenzohydrazide and 2-fluorobenzaldehyde. The reaction is carried out under reflux conditions in the presence of a suitable solvent, such as ethanol or methanol. The reaction mixture is heated to promote the formation of the Schiff base, resulting in the desired product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions, and ensuring the purity of the final product through recrystallization or chromatographic techniques.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-N’-[(E)-(2-fluorophenyl)methylidene]-2-hydroxybenzohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the Schiff base to the corresponding amine.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed for substitution reactions.

Major Products Formed

Oxidation: Formation of oxides or hydroxyl derivatives.

Reduction: Formation of the corresponding amine.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-Bromo-N’-[(E)-(2-fluorophenyl)methylidene]-2-hydroxybenzohydrazide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug design and development.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 5-Bromo-N’-[(E)-(2-fluorophenyl)methylidene]-2-hydroxybenzohydrazide involves its interaction with specific molecular targets. The compound can form hydrogen bonds and other interactions with enzymes or receptors, leading to modulation of their activity. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• **N’-[(E)-(5-Bromo-2-fluorophenyl)methylidene]-2-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]sulfanyl}aceto hydrazide .
• **4-{[1-(5-Bromo-2-methoxyphenyl)methylidene]amino}-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one .

Uniqueness

5-Bromo-N’-[(E)-(2-fluorophenyl)methylidene]-2-hydroxybenzohydrazide is unique due to its specific combination of functional groups, which imparts distinct chemical and biological properties. The presence of both bromine and fluorine atoms, along with the hydroxybenzohydrazide moiety, makes it a versatile compound for various applications.